Cas no 61755-36-0 (Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl-)

• Product Name: Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl-
• CAS No: 61755-36-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 467353
• PubChem ID: 71392574
• Update Time: 2025-04-19

Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3,4-dimethoxy-8-methyl-
• 3,4-dimethoxy-8-methylbicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
• 61755-36-0
• DTXSID20814383

• Inchi： 1S/C12H13NO2/c1-7-8-4-11(14-2)12(15-3)5-9(8)10(7)6-13/h4-5,7,10H,1-3H3
• InChI Key： NXDUSQYJLTULFX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(C)C2C#N)OC

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25